Methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride

• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol
• IUPAC Name: methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H12N2O2.ClH/c1-14-10(13)9-3-2-7-6-11-5-4-8(7)12-9;/h2-3,11H,4-6H2,1H3;1H
• InChI Key: LAXQSGZITZNHLX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(CNCC2)C=C1.Cl

Description

Methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2O2 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude methyl 6-benzyl-5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride (1.20 g, 3.76 mmol) was dissolved in MeOH (100 mL) and thoroughly degassed. Palladium hydroxide (0.185 g, 1.32 mmol) was added to the solution before being purged with H2 gas three times. The reaction was allowed to stir at rt for 13 h under 1 atm of H2 gas. The mixture was then filtered through a pad of Celite and rinsed with EtOH. The filtrate was then concentrated down to yield methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride (0.97 g, 100%). LC-MS: (FA) ES+ 220; 1H NMR (Methanol-d4, 400 MHz) δ 8.05 (d, J=8.0 Hz, 1H), 7.89 (d, J=8.0 Hz, 1H), 4.52 (s, 2H), 3.98 (s, 3H), 3.66 (t, J=6.5 Hz, 2H), 3.33 (m, 2H).